Cas no 70851-48-8 (Silane,trichlorotriacontyl-)

• Product Name: Silane,trichlorotriacontyl-
• CAS No: 70851-48-8
• MF: C₃₀H₆₁Cl₃Si
• MW: 556.249848127365
• MDL: MFCD00053188
• CID: 566560
• PubChem ID: 172643
• Update Time: 2025-11-01

Silane,trichlorotriacontyl- Chemical and Physical Properties

Names and Identifiers

• Silane,trichlorotriacontyl-
• N-TRIACONTYLTRICHLOROSILANE
• TRIACONTYLTRICHLOROSILANE
• trichloro(triacontyl)silane
• EINECS 274-933-9
• n-Triacontyltrichlorosilanetech grade
• Silane,trichlorotriacontyl
• Trichlorotriacontylsilane
• SCHEMBL366610
• 70851-48-8
• Triacontyltrichlorosilane, Blend
• DTXSID90887746
• MFCD00053188
• Silane, trichlorotriacontyl-
• NS00064569
• DTXCID001027031

• MDL： MFCD00053188
• Inchi： 1S/C30H61Cl3Si/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-34(31,32)33/h2-30H2,1H3
• InChI Key： UADSXMQUUGJFAW-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)(Cl)Cl

Computed Properties

• Exact Mass: 554.36100
• Monoisotopic Mass: 554.360812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 29
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: 60 °C
• Boiling Point: 460.9±8.0 °C at 760 mmHg
• Flash Point: >110°C
• PSA: 0.00000
• LogP: 13.58440
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Silane,trichlorotriacontyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 35-36/37
• Safety Instruction： 3/7-8-9-22-26-36/37/39-45
• TSCA：Yes
• Risk Phrases：R35
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Silane,trichlorotriacontyl-

Recent Advances in the Application of Silane, trichlorotriacontyl- (CAS: 70851-48-8) in Chemical Biomedicine

Silane, trichlorotriacontyl- (CAS: 70851-48-8) is a long-chain organosilane compound that has garnered increasing attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, characterization, and biomedical applications. The compound's long hydrophobic chain and reactive trichlorosilane group make it particularly suitable for surface modification, drug delivery systems, and biomaterial engineering.

Recent studies have explored the synthesis and optimization of Silane, trichlorotriacontyl-, with a focus on improving yield and purity. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize the compound's structure and confirm its chemical identity. Researchers have also investigated the compound's stability under various conditions, which is critical for its practical applications in biomedical settings. The findings suggest that Silane, trichlorotriacontyl- exhibits excellent stability in organic solvents, making it a promising candidate for further development.

One of the most significant applications of Silane, trichlorotriacontyl- is in the field of surface modification. The compound's ability to form self-assembled monolayers (SAMs) on various substrates has been extensively studied. These SAMs can be used to create hydrophobic surfaces, which are beneficial for reducing biofouling and improving the biocompatibility of medical devices. Recent research has demonstrated that surfaces modified with Silane, trichlorotriacontyl- exhibit enhanced resistance to protein adsorption and bacterial adhesion, highlighting its potential for use in implantable devices and diagnostic tools.

In addition to surface modification, Silane, trichlorotriacontyl- has shown promise in drug delivery systems. Its long hydrophobic chain can be utilized to encapsulate hydrophobic drugs, improving their solubility and bioavailability. Recent studies have explored the use of Silane, trichlorotriacontyl- in the development of nanocarriers for targeted drug delivery. Preliminary results indicate that these nanocarriers can effectively deliver therapeutic agents to specific sites, reducing off-target effects and improving treatment efficacy. Further research is needed to optimize the formulation and evaluate the safety profile of these delivery systems.

Another emerging application of Silane, trichlorotriacontyl- is in biomaterial engineering. The compound's ability to modify the surface properties of materials has been leveraged to create scaffolds for tissue engineering. Researchers have reported that Silane, trichlorotriacontyl- modified scaffolds promote cell adhesion and proliferation, making them suitable for regenerative medicine applications. Additionally, the compound's hydrophobic nature can be used to control the release of growth factors and other bioactive molecules, further enhancing the functionality of these scaffolds.

Despite these promising developments, challenges remain in the widespread adoption of Silane, trichlorotriacontyl- in biomedical applications. Issues such as scalability of synthesis, long-term stability, and biocompatibility need to be addressed. Future research should focus on optimizing the synthesis process, conducting comprehensive toxicity studies, and exploring novel applications in areas such as biosensing and diagnostics. Collaborative efforts between chemists, material scientists, and biomedical engineers will be essential to unlock the full potential of this versatile compound.

In conclusion, Silane, trichlorotriacontyl- (CAS: 70851-48-8) represents a promising candidate for various applications in chemical biomedicine. Its unique properties enable its use in surface modification, drug delivery, and biomaterial engineering, among other fields. While significant progress has been made, further research is needed to overcome existing challenges and fully realize its potential. This brief highlights the latest advancements and provides a foundation for future investigations into the applications of this intriguing compound.